Cas no 64757-26-2 (Thiocyanic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester)
64757-26-2 structure
Product Name:Thiocyanic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
CAS No:64757-26-2
MF:C7H8N4O2S
MW:212.229019165039
CID:505354
PubChem ID:319753
Update Time:2025-04-19
Thiocyanic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
- 2-(2-methyl-5-nitroimidazol-1-yl)ethyl thiocyanate
- NSC265257
- 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl thiocyanate
- NSC-265257
- 64757-26-2
- DTXSID50312963
-
- Inchi: 1S/C7H8N4O2S/c1-6-9-4-7(11(12)13)10(6)2-3-14-5-8/h4H,2-3H2,1H3
- InChI Key: OABNLNRMSBBTKQ-UHFFFAOYSA-N
- SMILES: S(C#N)CCN1C(=CN=C1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 212.03694
- Monoisotopic Mass: 212.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.43
- Boiling Point: 461.2°C at 760 mmHg
- Flash Point: 232.7°C
- Refractive Index: 1.656
- PSA: 84.75
Thiocyanic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
64757-26-2 (Thiocyanic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester) Related Products
- 19387-91-8(Tinidazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk